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Compound of Interest

Compound Name: Ethyl 4-(4-oxocyclohexyl)benzoate

Cat. No.: B1602899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the physicochemical properties of

Ethyl 4-(4-oxocyclohexyl)benzoate, a compound of interest in various research and

development applications.

Physicochemical Data
The fundamental molecular properties of Ethyl 4-(4-oxocyclohexyl)benzoate are summarized

below. These data are critical for experimental design, analytical method development, and

computational modeling.

Property Value Source

Molecular Formula C15H18O3 [1][2]

Molecular Weight 246.30 g/mol [1]

CAS Registry Number 433211-87-1 [1][2]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of Ethyl 4-(4-
oxocyclohexyl)benzoate are typically proprietary or published in peer-reviewed literature.
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Researchers should consult relevant chemical synthesis databases and scientific journals for

specific methodologies. A general workflow for characterization would involve:

Synthesis: Organic synthesis routes, often involving esterification and cyclohexanone

functionalization.

Purification: Techniques such as column chromatography or recrystallization to achieve high

purity.

Structural Elucidation: Spectroscopic methods including ¹H NMR, ¹³C NMR, and Mass

Spectrometry to confirm the chemical structure.

Purity Analysis: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography

(GC) to determine the purity of the compound.

Logical Relationship Diagram
The following diagram illustrates the relationship between the compound's name and its

fundamental chemical properties.
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Caption: Chemical Identity of Ethyl 4-(4-oxocyclohexyl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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